molecular formula C12H13ClN4O2 B8783582 (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol

Cat. No. B8783582
M. Wt: 280.71 g/mol
InChI Key: GNSPBWALOCTRIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C12H13ClN4O2 and its molecular weight is 280.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(2-Chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol

Molecular Formula

C12H13ClN4O2

Molecular Weight

280.71 g/mol

IUPAC Name

(2-chloro-4-morpholin-4-ylpyrido[3,2-d]pyrimidin-6-yl)methanol

InChI

InChI=1S/C12H13ClN4O2/c13-12-15-9-2-1-8(7-18)14-10(9)11(16-12)17-3-5-19-6-4-17/h1-2,18H,3-7H2

InChI Key

GNSPBWALOCTRIA-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=NC(=NC3=C2N=C(C=C3)CO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2-chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methyl acetate 5 (2.3 g, 7.1 mmol) in THF (50 mL) was added a 1M solution of lithium hydroxide in water (26 mL). The resulting solution was stirred at room temperature for 2 hours. The reaction mixture was diluted with water and extracted three times with dichloromethane. The combined extracts were washed with brine, dried over sodium sulfate, filtered and concentrated to give (2-chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methanol 6. LCMS (MH)+=281.1. 1H-NMR (400 MHz, CDCl3, ppm): 8.09 (1H, d, J=8.8 Hz), 7.66 (1H, d, J=8.8 Hz), 4.91 (2H, s), 4.56 (4H, br), 3.91 (4H, t), 2.86 (1H, s)
Name
(2-chloro-4-morpholinopyrido[3,2-d]pyrimidin-6-yl)methyl acetate
Quantity
2.3 g
Type
reactant
Reaction Step One
[Compound]
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solution
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
26 mL
Type
solvent
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Quantity
0 (± 1) mol
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solvent
Reaction Step Two

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